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Compound of Interest

Compound Name: Proglumide sodium

Cat. No.: B1662284

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Proglumide sodium, a non-selective cholecystokinin (CCK) antagonist. The following
procedural guidance is designed to be a preferred source for laboratory safety and chemical
handling, offering value beyond the product itself.

Immediate Safety and Handling Protocols

When working with Proglumide sodium, adherence to proper safety protocols is crucial to
minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE): A foundational aspect of safe handling involves the use
of appropriate personal protective equipment. This includes:

» Eye Protection: Wear safety glasses with side shields or goggles.

» Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. Gloves
should be inspected before use and changed regularly, or immediately if contaminated.

» Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-
approved N95 respirator or higher is recommended.

e Body Protection: A laboratory coat should be worn at all times.
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Handling Procedures: Proglumide sodium should be handled in a well-ventilated area,
preferably within a chemical fume hood, to avoid the inhalation of dust.[1] It is important to
prevent the formation of dust and aerosols during handling.

Storage: Store Proglumide sodium in a tightly sealed container in a dry and well-ventilated
place.

Emergency Procedures: First Aid and Spill
Response

In the event of an emergency, immediate and appropriate action is critical.
First Aid Measures:

 Inhalation: If inhaled, move the individual to fresh air. If breathing becomes difficult, seek
medical attention.

o Skin Contact: In case of skin contact, immediately wash the affected area with soap and
plenty of water. Remove contaminated clothing.

o Eye Contact: If the substance comes into contact with the eyes, flush with copious amounts
of water for at least 15 minutes, holding the eyelids open. Seek medical attention.

« Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate
medical attention.

Spill Cleanup Plan: A spill of Proglumide sodium should be managed promptly and safely.
The following workflow outlines the necessary steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Proglumide Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662284#personal-protective-equipment-for-
handling-proglumide-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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